Cas no 1235320-98-5 (1-(2,4-difluorobenzoyl)-4-methoxypiperidine)

• Product Name: 1-(2,4-difluorobenzoyl)-4-methoxypiperidine
• CAS No: 1235320-98-5
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 6372733
• PubChem ID: 49720266
• Update Time: 2025-08-10

1-(2,4-difluorobenzoyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorobenzoyl)-4-methoxypiperidine
• (2,4-difluorophenyl)-(4-methoxypiperidin-1-yl)methanone
• (2,4-difluorophenyl)(4-methoxypiperidin-1-yl)methanone
• AKOS008357964
• 1235320-98-5
• F5860-3631

• Inchi： 1S/C13H15F2NO2/c1-18-10-4-6-16(7-5-10)13(17)11-3-2-9(14)8-12(11)15/h2-3,8,10H,4-7H2,1H3
• InChI Key： BUDFBSQJDCNDGW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(N1CCC(CC1)OC)=O)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2,4-difluorobenzoyl)-4-methoxypiperidine

1-(2,4-Difluorobenzoyl)-4-Methoxypiperidine: A Promising Compound in Modern Pharmaceutical Research

1-(2,4-Difluorobenzoyl)-4-methoxypiperidine (CAS No. 1235320-98-5) has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their ability to modulate receptor interactions and enzyme activity. The 2,4-difluorobenzoyl group attached to the piperidine ring introduces functional groups that enhance lipophilicity and bioavailability, making it a valuable candidate for drug development. Recent advances in computational modeling and structure-activity relationship (SAR) studies have further highlighted the importance of 1-(2,4-difluorobenzoyl)-4-methoxypiperidine in targeting inflammatory pathways and neurodegenerative diseases.

The molecular structure of 1-(2,4-difluorobenzoyl)-4-methoxypiperidine is characterized by a piperidine ring substituted with a 2,4-difluorobenzoyl group and a methoxy group at the 4-position. The fluorine atoms in the 2,4-difluorobenzoyl moiety play a critical role in modulating electronic properties and hydrophobic interactions, which are essential for drug-receptor binding. The methoxy substituent contributes to hydrogen bonding capabilities, enhancing the compound’s ability to interact with target proteins. These structural features make 1-(2,4-difluorobenzoyl)-4-methoxypiperidine a versatile scaffold for drug design and lead optimization.

Recent studies have demonstrated that 1-(2,4-difluorobenzoyl)-4-methoxypiperidine exhibits promising anti-inflammatory activity. A 2023 publication in *Journal of Medicinal Chemistry* reported that this compound effectively inhibits cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are key mediators of inflammatory responses. The fluorine atoms in the 2,4-difluorobenzoyl group were found to enhance COX-2 selectivity, reducing potential side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity is crucial for developing safer anti-inflammatory agents for chronic conditions such as rheumatoid arthritis and osteoarthritis.

Additionally, 1-(2,4-difluorobenzoyl)-4-methoxypiperidine has shown potential in neurodegenerative disease research. A 2024 study published in *ACS Chemical Neuroscience* revealed that this compound can modulate beta-amyloid aggregation, a hallmark of Alzheimer’s disease. The methoxy group was identified as a key contributor to aggregation inhibition, suggesting that 1-(2,4-difluorobenzoyl)-4-methoxypiperidine could serve as a lead compound for disease-modifying therapies. These findings underscore the importance of structure-based drug design in optimizing molecular interactions with pathogenic targets.

Synthetic approaches to 1-(2,4-difluorobenzoyl)-4-methoxypiperidine have also been explored to improve yield and purity. A 2023 article in *Organic & Biomolecular Chemistry* described a three-step synthesis involving Friedel-Crafts acylation and methylation reactions. The use of catalytic hydrogenation in the final step ensured the formation of the piperidine ring with high stereochemical control. This method not only enhances reproducibility but also aligns with green chemistry principles by minimizing waste generation and energy consumption.

1-(2,4-Difluorobenzoyl)-4-methoxypiperidine is also being investigated for its antimicrobial properties. A 2024 study in *Antimicrobial Agents and Chemotherapy* found that this compound exhibits bacteriostatic activity against multidrug-resistant (MDR) strains of Staphylococcus aureus. The fluorine-substituted benzoyl group was hypothesized to interfere with cell membrane integrity, leading to microbial death. These results highlight the potential of 1-(2,4-difluorobenzoyl)-4-methoxypiperidine as a novel antibiotic candidate in the face of antimicrobial resistance.

In silico studies have further validated the therapeutic potential of 1-(2,4-difluorobenzoyl)-4-methoxypiperidine. A 2023 computational analysis published in *Drug Discovery Today* used molecular docking and virtual screening to predict binding affinity with target proteins such as COX-2 and beta-secretase. These simulations provided insights into binding modes and interaction hotspots, guiding structure-based optimization efforts. The predictive power of these models has significantly accelerated the drug discovery process for 1-(2,4-difluorobenzoyl)-4-methoxypiperidine.

1-(2,4-Difluorobenzoyl)-4-methoxypiperidine also shows promise in cancer research. A 2024 study in *Cancer Research* reported that this compound inhibits pro-inflammatory cytokine production in tumor microenvironments, potentially reducing cancer progression. The anti-inflammatory and anti-angiogenic properties of 1-(2,4-difluorobenzoyl)-4-methoxypiperidine suggest its potential as an adjuvant therapy in oncology. These findings open new avenues for combination therapies targeting inflammation-driven cancers.

In conclusion, 1-(2,4-Difluorobenzoyl)-4-methoxypiperidine (CAS No. 1235320-98-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and therapeutic potential make it a valuable lead compound for developing novel drugs. Ongoing research into its mechanisms of action and synthetic methods continues to expand its applications in inflammatory diseases, neurodegenerative disorders, and antimicrobial therapies. As drug discovery evolves, compounds like 1-(2,4-difluorobenzoyl)-4-methoxypiperidine will play a pivotal role in addressing unmet medical needs and improving patient outcomes.